Cas no 474794-31-5 (Nangustine)

• Product Name: Nangustine
• CAS No: 474794-31-5
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 6768551
• Update Time: 2024-03-03

Nangustine Chemical and Physical Properties

Names and Identifiers

• Nangustine

• Inchi： 1S/C16H17NO4/c18-12-3-1-9-10-5-17(14(9)15(12)19)6-11-8(10)2-4-13-16(11)21-7-20-13/h1-2,4,10,12,14-15,18-19H,3,5-7H2/t10-,12-,14+,15+/m0/s1
• InChI Key： ZPVADMLRJXSFCT-OBCWZRDOSA-N
• SMILES： [C@H]12[C@H](O)[C@@H](O)CC=C1[C@H]1CN2CC2C3OCOC=3C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• XLogP3: -0.709

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines